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Compound of Interest

Compound Name: n-Butyltrichlorotin

Cat. No.: B050099

Technical Support Center: n-Butyltrichlorotin

Welcome to the technical support center for n-Butyltrichlorotin (n-BT). This resource is
designed to assist researchers, scientists, and drug development professionals in successfully
handling and utilizing this moisture-sensitive compound. Below you will find troubleshooting
guides and frequently asked questions to address common issues encountered during
experimentation.

Frequently Asked Questions (FAQS)

Q1: What is n-Butyltrichlorotin and why is it so sensitive to moisture?

Al: n-Butyltrichlorotin (also known as Butyltrichlorostannane or MBTC) is an organotin
compound with the chemical formula C4H9CI3Sn.[1][2] Its high sensitivity to moisture stems
from the presence of a tin-chlorine bond that is susceptible to hydrolysis. When exposed to
water, even atmospheric moisture, n-Butyltrichlorotin readily reacts to form hydrogen chloride
(HCI) gas and various butyltin hydroxide species.[3] This reaction can alter the purity of the
compound and affect experimental outcomes.

Q2: How should | properly store n-Butyltrichlorotin?

A2: To maintain its quality, n-Butyltrichlorotin should be stored in a tightly closed original
container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[1]
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[4] It is crucial to keep the container under a dry, inert atmosphere, such as nitrogen, to prevent
exposure to moisture.[5][6]

Q3: What are the immediate signs that my n-Butyltrichlorotin has been compromised by

moisture?
A3: The primary signs of moisture contamination include:

e Fuming in the air: The compound will fume upon contact with moist air due to the formation
of hydrogen chloride gas.[3]

e Cloudy or hazy appearance: The pure compound is a clear, colorless to yellowish liquid.[7]
Hydrolysis products can cause the liquid to appear cloudy.

o Pressure buildup in the container: The generation of HCI gas can lead to a pressure increase
in a sealed container.

Q4: What materials are incompatible with n-Butyltrichlorotin?

A4: n-Butyltrichlorotin is incompatible with strong oxidizing agents, strong acids, strong
bases, and alcohols.[1][4][5][6] Contact with these substances should be strictly avoided.

Troubleshooting Guide
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Problem

Possible Cause

Solution

My n-Butyltrichlorotin appears
cloudy.

Exposure to atmospheric
moisture during storage or

handling.

The compound has likely
undergone partial hydrolysis.
Depending on the tolerance of
your experiment for impurities,
the material may no longer be
suitable. For future use,
ensure storage and handling
are performed under strictly

anhydrous conditions.

| observe fumes when | open

the container.

Reaction with ambient

moisture.

This is an expected
characteristic of the
compound.[3] Always handle
n-Butyltrichlorotin in a chemical
fume hood with adequate
ventilation and personal

protective equipment.

My reaction is not proceeding
as expected or is giving low

yields.

The reagent may have
degraded due to moisture
exposure, or residual moisture
in your reaction setup is

interfering.

Use a fresh, unopened
container of n-Butyltrichlorotin
or verify the purity of your
existing stock. Ensure all
glassware is oven-dried and
cooled under an inert
atmosphere, and all solvents

are anhydrous.

The pressure in the storage

bottle seems high.

Hydrolysis has occurred,
generating hydrogen chloride

gas.

Handle the container with
extreme caution in a fume
hood. Cool the container
before slowly and carefully
venting the cap to release the

EXCess pressure.

Experimental Protocols
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Protocol 1: Handling and Dispensing of n-
Butyltrichlorotin

This protocol outlines the procedure for safely handling and dispensing moisture-sensitive n-
Butyltrichlorotin.

Materials:

n-Butyltrichlorotin in its original container

Dry, nitrogen-flushed glovebox or a Schlenk line setup

Oven-dried glassware (e.g., syringe, receiving flask)

Anhydrous solvents (if making a solution)

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety
goggles, face shield, lab coat.

Procedure:

e Preparation: Ensure all glassware is thoroughly dried in an oven at >120°C for at least 4
hours and then cooled in a desiccator or under a stream of dry nitrogen.

 Inert Atmosphere: Perform all manipulations under a dry, inert atmosphere (nitrogen or
argon). This can be inside a glovebox or using a Schlenk line.

o Temperature Equilibration: Allow the n-Butyltrichlorotin container to equilibrate to the
ambient temperature of the glovebox or lab before opening to prevent moisture
condensation.

e Dispensing:

[¢]

Carefully open the container under the inert atmosphere.

o

Using a dry syringe, slowly draw the desired volume of the liquid.

o

Dispense the liquid into the reaction vessel, which has also been purged with an inert gas.
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e Resealing: Tightly reseal the n-Butyltrichlorotin container, preferably with paraffin film
around the cap for extra protection, and store it under a nitrogen atmosphere.[6]

e Cleanup: Clean any spills immediately with an inert absorbent material.[8] Dispose of waste
according to institutional and local regulations.

Data Presentation

Table 1: Physical and Chemical Properties of n-Butyltrichlorotin

Property Value Reference
Molecular Formula C4H9CI3Sn [1][5]
Molecular Weight 282.16 g/mol [6]
Appearance Colorless to yellowish liquid [7]

Melting Point -63 °C [1]

Boiling Point 196 °C 9]

Density 1.690 g/cm3 at 20 °C [6][10]
Flash Point 81°C [10]

N Soluble in organic solvents;
Solubility ] [3]
reacts with water.

Visualizations
Diagram 1: Hydrolysis Pathway of n-Butyltrichlorotin

The following diagram illustrates the initial steps of the hydrolysis of n-Butyltrichlorotin upon
exposure to water, leading to the formation of intermediates and hydrogen chloride.
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Simplified Hydrolysis of n-Butyltrichlorotin

Reactants

+ H20

Butyltin Hydroxide Dichloride
(C4H9SN(OH)CI2)

Intermediate

- H20
\Fuqier Condensation
Hydrogen Chloride Dimer Formation
(HCI) [(C4H9SNCI2)20]

Click to download full resolution via product page

Caption: Simplified reaction pathway of n-Butyltrichlorotin hydrolysis.

Diagram 2: Experimental Workflow for Handling n-
Butyltrichlorotin

This workflow provides a logical sequence of steps for the safe and effective handling of
moisture-sensitive n-Butyltrichlorotin in a laboratory setting.
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Workflow for Handling n-Butyltrichlorotin
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l
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'
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l
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l
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Caption: Experimental workflow for handling n-Butyltrichlorotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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